molecular formula C10H9F3N2O B8634512 3-(4-(Trifluoromethoxy)phenylamino)propanenitrile

3-(4-(Trifluoromethoxy)phenylamino)propanenitrile

Cat. No.: B8634512
M. Wt: 230.19 g/mol
InChI Key: JIGWBKJSVZNOTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-(Trifluoromethoxy)phenylamino)propanenitrile is a useful research compound. Its molecular formula is C10H9F3N2O and its molecular weight is 230.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9F3N2O

Molecular Weight

230.19 g/mol

IUPAC Name

3-[4-(trifluoromethoxy)anilino]propanenitrile

InChI

InChI=1S/C10H9F3N2O/c11-10(12,13)16-9-4-2-8(3-5-9)15-7-1-6-14/h2-5,15H,1,7H2

InChI Key

JIGWBKJSVZNOTN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NCCC#N)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Trifluoromethoxyanilino)propionamide may be prepared in the following manner: 3-(4-trifluoromethoxyanilino)propionitrile (5.4 g), obtained in Example 1, and concentrated sulphuric acid (20 cc) are heated to 90° C. for 2 hours. After cooling to a temperature of 20° C., this solution is added to ice (250 g) and the pH is brought to 9-10 with concentrated sodium hydroxide (10N). 3-(4-Trifluoromethoxyanilino)propionamide (4.2 g), m.p. 76° C., is thereby isolated directly.
Quantity
20 mL
Type
solvent
Reaction Step One
Name
3-(4-Trifluoromethoxyanilino)propionamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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